2-(3-(5-chloro-2-methoxyphenyl)ureido)-N,N-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-sulfonamide
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Description
2-(3-(5-chloro-2-methoxyphenyl)ureido)-N,N-dimethyl-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-sulfonamide is a useful research compound. Its molecular formula is C16H20ClN5O4S2 and its molecular weight is 445.94. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research indicates that sulfonamide compounds, including those with structures similar to the specified chemical, exhibit significant antimicrobial properties. For instance, Azab et al. (2013) conducted studies on novel heterocyclic compounds containing a sulfonamido moiety, aiming to develop new antibacterial agents. Their findings revealed that eight compounds displayed high antibacterial activities, underscoring the potential of sulfonamide derivatives in antimicrobial applications (M. E. Azab, M. Youssef, & E. A. El-Bordany, 2013).
Enzyme Inhibition for Anticancer Applications
Compounds structurally related to the one have been evaluated for their potential as anticancer agents through enzyme inhibition. For example, Wang et al. (2015) explored the modification of a specific acetamide compound as a PI3Ks inhibitor, revealing its notable anticancer effects. The study involved synthesizing derivatives with replaced acetamide groups, leading to compounds with potent antiproliferative activities and reduced toxicity, suggesting their viability as anticancer agents with low adverse effects (Xiao-meng Wang et al., 2015).
Synthesis of Heterocyclic Compounds
The chemistry of sulfonamides, including the target compound, is central to the synthesis of various heterocyclic compounds, which are crucial in the development of pharmaceuticals and agrochemicals. Abdel-Motaal et al. (2014), for instance, reported on the synthesis of new substituted sulfonamides and sulfinyl compound derivatives. These compounds were screened for their antimicrobial activity, demonstrating the role of sulfonamide-based compounds in generating bioactive heterocyclic compounds (F. Abdel-Motaal & M. Raslan, 2014).
Properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)-3-[5-(dimethylsulfamoyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClN5O4S2/c1-21(2)28(24,25)22-7-6-11-14(9-22)27-16(19-11)20-15(23)18-12-8-10(17)4-5-13(12)26-3/h4-5,8H,6-7,9H2,1-3H3,(H2,18,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OECMTSZIMYXGEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CCC2=C(C1)SC(=N2)NC(=O)NC3=C(C=CC(=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClN5O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.